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Compound of Interest

Compound Name: Feudomycin A Hydrochloride

Cat. No.: B13845333

Get Quote
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Introduction & Compound Identity[1][2][3][4]

Feudomycin A Hydrochloride (CAS: 65360-28-3) is a potent anthracycline antibiotic isolated
from Streptomyces coeruleorubidus.[1] Structurally analogous to daunorubicin and doxorubicin,
it functions as a cytotoxic agent primarily through DNA intercalation and topoisomerase Il
inhibition.[1][2] It is frequently utilized in oncology research to study drug resistance
mechanisms and structure-activity relationships (SAR) within the anthracycline class.[1]

Physicochemical Profile[1][2][3][4][7]
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Detail

Chemical Name

Feudomycin A Hydrochloride

CAS Number

65360-28-3

Molecular Formula

C27H31NO9[3][1][4] - HCI

Molecular Weight ~549.99 g/mol
Appearance Red to orange amorphous powder
N Soluble in DMSO (>10 mg/mL), Methanol;
Solubility ]
Moderately soluble in Water
- Light-sensitive; Hygroscopic; Unstable in
Stability

alkaline solutions

Safety Data Sheet (SDS) Analysis

CRITICAL WARNING: Feudomycin A Hydrochloride is a cytotoxic anthracycline. It acts as a

mutagen, carcinogen, and reproductive toxin.[1][5] All handling must occur within a certified

Chemical Fume Hood or Biological Safety Cabinet (Class Il).[1]

| Identification ( lassification

Hazard Statement Code Description

Category

Acute Toxicity

H302

Harmful if swallowed.[1]

Germ Cell Mutagenicity H340 May cause genetic defects.
Carcinogenicity H350 May cause cancer.[2]

] o May damage fertility or the
Reproductive Toxicity H360

unborn child.[5]

Precautionary Protocols

e P201: Obtain special instructions before use.

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H358PMT7Y6
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://www.scbt.com/p/feudomycin-a-hydrochloride-65360-28-3
https://www.benchchem.com/product/b13845333/docs?utm_src=pdf-body#feudomycin-a-hydrochloride-technical-application-note-safety-protocol
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00060.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://pubchem.ncbi.nlm.nih.gov/compound/Feudomycin-B
https://pmc.ncbi.nlm.nih.gov/articles/PMC9840691/
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00060.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13845333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e P280: Wear protective gloves/protective clothing/eye protection/face protection (Double-
gloving recommended).[1]

e P308 + P313: IF exposed or concerned: Get medical advice/attention.

e P501: Dispose of contents/container to an approved waste disposal plant (High-temperature
incineration).

Mechanism of Action

Feudomycin A exerts its cytotoxicity through a multi-modal mechanism typical of
anthracyclines.

o DNA Intercalation: The planar anthraquinone ring inserts between DNA base pairs, disrupting
replication and transcription.

o Topoisomerase Il Inhibition: It stabilizes the DNA-Topoisomerase Il cleavable complex,
preventing DNA religation and causing double-strand breaks.[1][6]

* ROS Generation: The quinone moiety undergoes redox cycling, generating reactive oxygen
species (ROS) that induce oxidative stress and mitochondrial damage.[6]

Mechanism Visualization
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Figure 1: Multi-modal cytotoxic mechanism of Feudomycin A involving DNA damage and

oxidative stress.[1]

Experimental Protocols
A. Safe Handling & Stock Solution Preparation

Objective: Prepare a stable 10 mM stock solution.
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Materials:
e Feudomycin A HCI powder
o Dimethyl Sulfoxide (DMSO), sterile-filtered, cell-culture grade[1]
o Amber microcentrifuge tubes (Light protection is critical)[1]
Protocol:
o Calculation: Calculate the volume of DMSO required.
o Formula: Volume (mL) = [Mass (mg) / Molecular Weight (549.99)] / Concentration (M)[1]
o Example: To dissolve 1 mg at 10 mM (0.01 M):
mL (181 pL).[1]

o Equilibration: Allow the vial to warm to room temperature before opening to prevent water
condensation (hygroscopic).

e Solubilization: Add the calculated volume of DMSO. Vortex gently until fully dissolved. The
solution should be clear red/orange.

o Aliquot & Storage: Dispense into single-use aliquots in amber tubes.
o Store at -80°C for up to 6 months.

o Avoid repeated freeze-thaw cycles.[1]

B. In Vitro Cytotoxicity Assay (Standard Protocol)

Objective: Determine the IC50 of Feudomycin A in tumor cell lines (e.g., HeLa, MCF-7).

Workflow Visualization:

1. Seed Cells 2. Incubation 3. Treatment 4. Exposure 5. Detection
(96-well plate) ——| (24h, 37°C) —® Serial Dilution of —— '( 48E)72h) Add MTT/CCK-8
5000 cells/well Cell Attachment Feudomycin A Read Absorbance
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Figure 2: Step-by-step workflow for high-throughput cytotoxicity screening.
Detailed Steps:

o Seeding: Plate cells (3,000-5,000 cells/well) in 100 pL complete medium. Incubate for 24
hours.

e Drug Preparation: Thaw 10 mM stock. Prepare serial dilutions in complete medium (e.g., 10
MM down to 1 nM). Ensure final DMSO concentration is <0.5% to avoid solvent toxicity.

o Treatment: Aspirate old medium (or add 2x concentrated drug) and apply Feudomycin
dilutions. Include "Vehicle Control" (DMSO only) and "Positive Control" (e.g., Doxorubicin).[1]

e |ncubation: Incubate for 48—72 hours at 37°C, 5% COa2.

e Readout: Add viability reagent (e.g., 10 pL CCK-8 or MTT). Incubate 1-4 hours. Measure
absorbance (OD450 nm for CCK-8; OD570 nm for MTT).

e Analysis: Plot Dose-Response Curve (Log[Concentration] vs. % Viability) to calculate 1C50.

Waste Disposal & Decontamination

Due to its mutagenic nature, Feudomycin A waste must never be discarded in standard
biohazard or sewer systems.

e Solids: Collect gloves, tips, and tubes in a dedicated "Cytotoxic Waste" container (usually
yellow or labeled with a Cytotoxic symbol).[1]

 Liquids: Collect in a dedicated liquid waste container.
e Spills:
o Evacuate area immediately.

o Don double nitrile gloves, gown, and respiratory protection.[1]
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o Cover spill with absorbent pads soaked in 10% Sodium Hypochlorite (Bleach). The
oxidation helps degrade the anthracycline ring structure.

o Wipe down twice with water.

o Dispose of all cleanup materials as cytotoxic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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